2-Benzylsulfanyl-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole
Overview
Description
2-Benzylsulfanyl-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is a member of the imidazole family, and its unique structure makes it a promising candidate for various scientific studies.
Mechanism of Action
The mechanism of action of 2-Benzylsulfanyl-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole involves the inhibition of enzymes. This compound has been shown to inhibit a variety of enzymes, including proteases, kinases, and phosphatases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzyme that is being inhibited. This compound has been shown to have potential applications in cancer research, as it has been shown to inhibit the activity of certain kinases that are involved in tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Benzylsulfanyl-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole in lab experiments is its ability to selectively inhibit specific enzymes. This compound can be used to study the role of enzymes in various biological processes. One limitation of using this compound is that it may not be effective in inhibiting all enzymes, and its effectiveness may vary depending on the specific enzyme being studied.
Future Directions
There are several future directions for research involving 2-Benzylsulfanyl-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole. One area of interest is the development of new drugs that target specific enzymes that are involved in disease processes. Another area of interest is the study of the biochemical and physiological effects of this compound on various biological systems. Additionally, this compound may have potential applications in the development of new diagnostic tools for certain diseases.
Synthesis Methods
The synthesis of 2-Benzylsulfanyl-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole involves the reaction of 4-nitrobenzenesulfonyl chloride with benzyl mercaptan and imidazole. The resulting compound is then purified using column chromatography to obtain the final product.
Scientific Research Applications
The unique structure of 2-Benzylsulfanyl-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole makes it a useful tool for scientific research. This compound has been used in various studies, including enzyme inhibition assays, protein crystallography, and drug discovery.
properties
IUPAC Name |
2-benzylsulfanyl-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O4S2/c20-19(21)14-6-8-15(9-7-14)25(22,23)18-11-10-17-16(18)24-12-13-4-2-1-3-5-13/h1-9H,10-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQHGNJGNRGDGAX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=N1)SCC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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